Cas no 207592-21-0 (2,2’-Methylene BisRanitidine)

• Product Name: 2,2’-Methylene BisRanitidine
• CAS No: 207592-21-0
• MF: C₂₇H₄₄N₈O₆S₂
• MW: 640.818263053894
• CID: 1061238
• PubChem ID: 71750316
• Update Time: 2025-06-03

2,2’-Methylene BisRanitidine Chemical and Physical Properties

Names and Identifiers

• 2,2’-Methylene Bis[Ranitidine]
• 2,2'-Methylene Bis[Ranitidine]
• 2,2 inverted exclamation mark -Methylene Bis[Ranitidine]
• 2,2'-Methylenebis[N-[2-[[[5-[(dimethylamino)methyl]furan-2-yl]methyl]sulphanyl]ethyl]-N'-methyl-2-nitroethene-1,1-diamine]
• Ranitidine Impurity I
• 207592-21-0
• (1E,4E)-1-N',5-N'-bis[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethyl]-1-N,5-N-dimethyl-2,4-dinitropenta-1,4-diene-1,1,5,5-tetramine
• 2,2’-Methylene BisRanitidine

• Inchi： 1S/C27H44N8O6S2/c1-28-26(30-11-13-42-18-22-9-7-20(40-22)16-32(3)4)24(34(36)37)15-25(35(38)39)27(29-2)31-12-14-43-19-23-10-8-21(41-23)17-33(5)6/h7-10,28-31H,11-19H2,1-6H3/b26-24+,27-25+
• InChI Key： DHFGZFWSNTVORH-OWUYFMIJSA-N
• SMILES： S(CC1=CC=C(CN(C)C)O1)CCN/C(=C(\C/C(=C(/NC)\NCCSCC1=CC=C(CN(C)C)O1)/[N+](=O)[O-])/[N+](=O)[O-])/NC

Computed Properties

• Exact Mass: 640.28252350g/mol
• Monoisotopic Mass: 640.28252350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 20
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 223Ų

Experimental Properties

• Melting Point: >47°C (dec.)

2,2’-Methylene BisRanitidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

Additional information on 2,2’-Methylene BisRanitidine

Comprehensive Overview of 2,2’-Methylene BisRanitidine (CAS No. 207592-21-0): Properties, Applications, and Industry Insights

2,2’-Methylene BisRanitidine (CAS No. 207592-21-0) is a specialized chemical compound gaining attention in pharmaceutical and research communities due to its unique structural properties and potential applications. As a derivative of ranitidine, this compound is often explored for its stability and reactivity in synthetic pathways. The methylene bridge in its structure enhances its molecular rigidity, making it a subject of interest for drug development and material science.

In recent years, the demand for high-purity bisranitidine derivatives has surged, driven by advancements in peptide synthesis and small-molecule pharmaceuticals. Researchers frequently search for "2,2’-Methylene BisRanitidine solubility" or "CAS 207592-21-0 synthesis protocol," reflecting the compound's relevance in lab-scale applications. Its thermal stability and compatibility with organic solvents are also key discussion points in academic forums.

From an industrial perspective, 207592-21-0 is often utilized as an intermediate in API production. Manufacturers emphasize its role in optimizing yield efficiency and reducing byproduct formation during multi-step reactions. Environmental considerations have also prompted studies on "green chemistry approaches for 2,2’-Methylene BisRanitidine," aligning with global trends toward sustainable synthesis methods.

Analytical challenges associated with this compound, such as "HPLC quantification of BisRanitidine analogs," are frequently addressed in chromatography-focused publications. The compound’s UV absorption characteristics at 230–260 nm make it suitable for spectroscopic quality control. Regulatory compliance documents often reference its ICH Q3D elemental impurity thresholds, underscoring its pharmaceutical-grade standards.

Emerging applications include its investigation as a ligand in catalytic systems and crosslinking agent in polymer chemistry. Patent databases reveal growing interest in "2,2’-Methylene BisRanitidine crystal polymorphism," particularly for intellectual property protection in formulation development. These developments position CAS 207592-21-0 as a versatile building block in modern chemistry.

Storage and handling protocols for this compound emphasize protection from moisture and controlled ambient conditions, with technical datasheets recommending nitrogen-purged containers for long-term stability. Such precautions address common end-user queries about "shelf life extension strategies for BisRanitidine derivatives."

The compound’s structure-activity relationship (SAR) continues to be explored through computational chemistry models, with particular focus on its hydrogen bonding networks. These studies contribute to the broader understanding of molecular recognition phenomena in medicinal chemistry applications.